![molecular formula C13H14Cl2N2OS B250116 N-[(2,4-dichlorophenyl)carbamothioyl]cyclopentanecarboxamide](/img/structure/B250116.png)
N-[(2,4-dichlorophenyl)carbamothioyl]cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2,4-dichlorophenyl)carbamothioyl]cyclopentanecarboxamide, commonly known as DCTCP, is a chemical compound that has been studied extensively for its potential use as a therapeutic agent. This compound has been found to have a number of interesting biochemical and physiological effects, and has shown promise in a variety of scientific research applications. In We will also discuss a number of future directions for research on this compound.
Mechanism of Action
The mechanism of action of DCTCP is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation. Specifically, DCTCP has been found to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in a variety of cancer cells. This inhibition leads to a decrease in the pH of the extracellular environment, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
In addition to its potential therapeutic applications, DCTCP has a number of interesting biochemical and physiological effects. For example, this compound has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which can have a variety of effects on cognitive function and behavior.
Advantages and Limitations for Lab Experiments
DCTCP has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it a convenient compound for use in a variety of experiments. However, one limitation is that it can be difficult to work with in vivo, as it has poor solubility and can be toxic at high concentrations.
Future Directions
There are a number of future directions for research on DCTCP. One area of interest is the potential use of this compound as a therapeutic agent for cancer. Further studies are needed to better understand the mechanism of action of DCTCP and to identify the optimal dosing and administration regimens for this compound. Additionally, there is interest in exploring the potential use of DCTCP for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to better understand the effects of DCTCP on cognitive function and behavior, as well as its potential side effects and toxicity.
Synthesis Methods
DCTCP can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenyl isothiocyanate with cyclopentanecarboxylic acid. This reaction typically takes place in the presence of a base such as triethylamine, and the resulting product can be purified using a variety of techniques including column chromatography and recrystallization.
Scientific Research Applications
DCTCP has been studied extensively for its potential use as a therapeutic agent, particularly in the treatment of cancer. This compound has been found to have a number of interesting properties that make it a promising candidate for further study. For example, DCTCP has been shown to inhibit the growth of a variety of cancer cell lines, including breast, prostate, and lung cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Properties
Molecular Formula |
C13H14Cl2N2OS |
---|---|
Molecular Weight |
317.2 g/mol |
IUPAC Name |
N-[(2,4-dichlorophenyl)carbamothioyl]cyclopentanecarboxamide |
InChI |
InChI=1S/C13H14Cl2N2OS/c14-9-5-6-11(10(15)7-9)16-13(19)17-12(18)8-3-1-2-4-8/h5-8H,1-4H2,(H2,16,17,18,19) |
InChI Key |
IQLJVJOPBROIEI-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
C1CCC(C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.